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Compound of Interest

Compound Name: (R)-2-Amino-1-phenylethanol

Cat. No.: B152255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Amino-1-phenylethanol, a chiral building block crucial in the synthesis of various

pharmaceuticals, requires careful handling due to its potential health hazards. This technical

guide provides an in-depth overview of the safety protocols and handling precautions

necessary to mitigate risks in a laboratory and drug development setting. The information is

compiled from various safety data sheets to ensure a comprehensive understanding of its

properties and associated hazards.

Hazard Identification and Classification
(R)-2-Amino-1-phenylethanol is classified as a hazardous substance. The primary hazards

are skin, eye, and respiratory irritation. Some sources also indicate that it can be harmful if

swallowed and may cause severe skin burns and eye damage.[1][2][3][4][5][6]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3][7]

H314: Causes severe skin burns and eye damage.[2][3][6]

H315: Causes skin irritation.[1][4][5][8]

H319: Causes serious eye irritation.[1][4][5][7][8]
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H335: May cause respiratory irritation.[1][4][5][8]

Signal Word: Danger or Warning, depending on the concentration and supplier.[1][2][3][8][9]

Physical and Chemical Properties
The physical state of (R)-2-Amino-1-phenylethanol can be either a solid or a viscous liquid,

depending on purity and temperature.[1][8][10] It is important to consult the specific product's

safety data sheet.

Property Value Source

Molecular Formula C8H11NO [1][3][11][12][13]

Molecular Weight 137.18 g/mol [1][3][8][11][12]

Appearance
White to pale yellow solid or

colorless to pale yellow liquid.
[1][8][10]

Melting Point 56-65 °C [8][14]

Boiling Point 160 °C at 17 mmHg [8][14]

Solubility
Soluble in water and organic

solvents. Soluble in methanol.
[10][13]

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]

Avoid contact with skin and eyes.[2] Wear appropriate personal protective equipment (PPE).

[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Do not eat, drink, or smoke when using this product.[1][7]
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Wash hands thoroughly after handling.[4][7]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Store locked up.[2]

Incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[13][14]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling (R)-2-Amino-1-phenylethanol.

PPE Specifications Source

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

splash hazards.

[1][2][4][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Wear

appropriate protective clothing

to prevent skin exposure.

[1][2][8]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with an appropriate cartridge

(e.g., N95 dust mask for

solids).

[8]

First-Aid Measures
In case of exposure, immediate medical attention is crucial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.carlroth.com/medias/SDB-5513-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1NTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oY2IvaDY3LzkwNjQ2MjgzNTUxMDIucGRmfDExZGQxMGJjNDVhYmYwYjA2YTE2NmNhZjhiYWMzMDM3NDZlZDlmOGE3ZDIyZmM2ZjVkY2FiMTMzNGQ1YTcyMDc
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/77861
https://www.echemi.com/sds/r-2-phenylglycinol-pid_Seven16840.html
https://www.fishersci.es/store/msds?partNumber=10302583&productDescription%3D50GR+%28%C2%B1%29-2-Amino-1-phenylethanol%2C+98%25&countryCode=ES&language=en
https://www.echemi.com/sds/r-2-phenylglycinol-pid_Seven16840.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13837~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:03:09~~(+/-
https://www.echemi.com/sds/r-2-phenylglycinol-pid_Seven16840.html
https://www.fishersci.com/shop/products/s-2-amino-1-phenylethanol-97-thermo-scientific/AAL1940403
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9686856.htm
https://www.benchchem.com/product/b152255?utm_src=pdf-body
https://www.fishersci.es/store/msds?partNumber=10302583&productDescription%3D50GR+%28%C2%B1%29-2-Amino-1-phenylethanol%2C+98%25&countryCode=ES&language=en
https://www.echemi.com/sds/r-2-phenylglycinol-pid_Seven16840.html
https://www.carlroth.com/medias/SDB-5513-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1NTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oY2IvaDY3LzkwNjQ2MjgzNTUxMDIucGRmfDExZGQxMGJjNDVhYmYwYjA2YTE2NmNhZjhiYWMzMDM3NDZlZDlmOGE3ZDIyZmM2ZjVkY2FiMTMzNGQ1YTcyMDc
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/77861
https://www.fishersci.es/store/msds?partNumber=10302583&productDescription%3D50GR+%28%C2%B1%29-2-Amino-1-phenylethanol%2C+98%25&countryCode=ES&language=en
https://www.echemi.com/sds/r-2-phenylglycinol-pid_Seven16840.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a72405
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a72405
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol Source

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][2][4][5][9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation persists.

[1][2][4][5][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention

from an ophthalmologist.

[1][2][4][5][7][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Drink

plenty of water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][2][4][5][7][9]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2][5][7]

Wear appropriate personal protective equipment.[2]
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For solids, avoid dust formation.[2][4]

For liquids, absorb the spill with inert material (e.g., sand, earth, vermiculite) and place it in a

suitable container for disposal.[1][7][9]

Prevent further leakage or spillage if safe to do so.[2]

Do not let the product enter drains.[5][7]

Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][7]

Specific Hazards: Combustible material.[7][9] Thermal decomposition can lead to the release

of irritating gases and vapors, such as carbon oxides and nitrogen oxides.[1][5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][7]

Toxicity Information
Acute toxicity information for (R)-2-Amino-1-phenylethanol is not extensively available in all

provided sources. However, it is classified as harmful if swallowed.[2][3][7] One source

provides a subcutaneous LDLo (lowest published lethal dose) for the hydrochloride salt in rats

as 320 mg/kg.[15]

Experimental Workflows and Logical Relationships
The following diagrams illustrate key safety and handling workflows.
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General Handling Workflow for (R)-2-Amino-1-phenylethanol

Preparation & Review

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(Fume Hood)

Perform Experimental Procedure

Store Properly in a Tightly Closed Container Clean Work Area & Decontaminate

Dispose of Waste According to Regulations Remove PPE

Wash Hands Thoroughly
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First-Aid Response for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes for 15 min Rinse Mouth

Seek Immediate Medical Attention

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup Procedure

Spill Occurs

Evacuate Area

Wear Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material

Collect Spill into a Labeled Container

Clean Spill Area

Dispose of Waste Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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